![molecular formula C16H16N2O3 B240754 N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide](/img/structure/B240754.png)
N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide, also known as NPPF, is a compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. NPPF is a selective antagonist of the α7 nicotinic acetylcholine receptor, which has been implicated in a variety of neurological disorders such as Alzheimer's disease, schizophrenia, and depression.
Mechanism of Action
N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide selectively binds to the α7 nicotinic acetylcholine receptor and blocks its activity. This receptor is involved in several important physiological processes such as learning and memory, attention, and sensory processing. By blocking this receptor, this compound can modulate these processes and improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to have antidepressant effects in animal models of depression. This compound has also been shown to modulate the release of several neurotransmitters such as dopamine, norepinephrine, and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows researchers to specifically target this receptor and study its effects. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide. One area of interest is its potential therapeutic applications in neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter release. Finally, the development of more soluble forms of this compound could improve its usability in lab experiments and clinical settings.
Synthesis Methods
The synthesis of N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide involves the reaction of 2-furoic acid with pyrrolidine and 4-nitrophenyl isocyanate. The resulting product is then reduced to this compound using palladium on carbon as a catalyst. This method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-[3-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide has been extensively studied for its potential therapeutic applications in neurological disorders. The α7 nicotinic acetylcholine receptor has been implicated in several neurological disorders, and this compound's selectivity for this receptor makes it a promising drug candidate. Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to have antidepressant effects in animal models of depression.
properties
Molecular Formula |
C16H16N2O3 |
---|---|
Molecular Weight |
284.31 g/mol |
IUPAC Name |
N-[3-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C16H16N2O3/c19-15(14-7-4-10-21-14)17-13-6-3-5-12(11-13)16(20)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,17,19) |
InChI Key |
YBARSVDWGIXMCV-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3 |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.